2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone

• Molecular Formula: C14H14BrNO3
• Molecular Weight: 324.17 g/mol
• IUPAC Name: 2-bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone
• InChI: InChI=1S/C14H14BrNO3/c1-3-19-14-7-13(18-2)10-6-9(12(17)8-15)4-5-11(10)16-14/h4-7H,3,8H2,1-2H3
• InChI Key: YJZBFLONNBQNIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C=C(C=C2)C(=O)CBr)C(=C1)OC

Description

2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone is a chemical compound with the molecular formula C13H14BrNO3 It is a derivative of quinoline, a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone typically involves the bromination of 1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane or chloroform. The reaction is usually performed at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction conditions precisely.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Oxidation: The compound can be oxidized to form quinoline derivatives with higher oxidation states.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in solvents such as methanol or dimethyl sulfoxide (DMSO).

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Oxidation: Potassium permanganate or chromium trioxide in acidic or basic conditions.

Major Products Formed

Nucleophilic Substitution: Substituted quinoline derivatives.

Reduction: 1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanol.

Oxidation: Quinoline-6-carboxylic acid derivatives.

Scientific Research Applications

2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory diseases.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex organic molecules, including heterocyclic compounds.

Material Science: It is investigated for its potential use in the development of organic semiconductors and light-emitting materials.

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-1-(4-methoxyphenyl)ethanone
• 2-Bromo-1-(4-ethoxyphenyl)ethanone
• 2-Bromo-1-(4-methylquinolin-6-yl)ethanone

Uniqueness

2-Bromo-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone is unique due to the presence of both ethoxy and methoxy groups on the quinoline ring, which can influence its chemical reactivity and biological activity. These substituents can affect the compound’s solubility, stability, and interaction with biological targets, making it distinct from other similar compounds.